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Compound of Interest

Compound Name:
1-(Pyrazin-2-yl)cyclopentane-1-

carbonitrile

CAS No.: 1870018-67-9

Cat. No.: B2696069 Get Quote

Part 1: Executive Summary
Pyrazine carbonitriles, specifically 2-pyrazinecarbonitrile (CAS 19847-12-2), serve as critical

scaffolds in the synthesis of antitubercular agents (e.g., Pyrazinamide), kinase inhibitors (CHK1

inhibitors), and agrochemicals.[1] While generally stable, these heterocyclic nitriles exhibit a

unique physicochemical profile—often oscillating between solid and liquid states near room

temperature (

)—and possess a reactive nitrile group susceptible to hydrolysis.

This guide provides a self-validating protocol for the storage, handling, and quality control of

pyrazine carbonitriles. It moves beyond generic safety data to address specific challenges:

phase-change management, moisture-induced hydrolysis, and nitrile-specific PPE selection.[1]

Part 2: Physicochemical & Hazard Profile[2]
Understanding the physical state of 2-pyrazinecarbonitrile is the first step in accurate dosing.[1]

It is a "low-melting solid," meaning standard laboratory fluctuations can alter its state, affecting

weighing accuracy and purity.[1]

Table 1: Key Physicochemical Properties
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Property Value / Characteristic Operational Implication

CAS Number 19847-12-2
Unique identifier for inventory

tracking.[1]

Melting Point
(

)

CRITICAL: Material may exist

as a slush, solid, or

supercooled liquid in the lab.

Boiling Point at 8 hPa
Moderate volatility; requires

fume hood handling.

Density at

denser than water; sinks if

immiscible (though it is water-

soluble).

Solubility
Soluble in water, MeOH,

DMSO

High water solubility

accelerates hydrolytic

degradation if exposed to

humidity.[1]

pKa ~0.65 (pyrazine N)

Weak base; protonation can

activate the ring towards

nucleophiles.

Hazard Identification (GHS)[3]
Acute Toxicity: Harmful if swallowed (H302), in contact with skin (H312), or inhaled (H332).

Irritation: Causes skin (H315) and serious eye irritation (H319).[2]

Reactivity: Incompatible with strong oxidizers, strong acids, and strong bases.[1][3]

Part 3: Critical Handling Protocols
Phase Management (The "19°C Challenge")
Because the melting point is near ambient temperature, attempting to weigh the semi-solid

"slush" leads to significant mass errors and contamination.[1]
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Protocol:

Assess State: If the material is partially melted, do not attempt to scoop.[1]

Full Liquefaction (Recommended): Gently warm the container to

in a water bath or incubator until fully liquid. Homogenize by swirling before aliquoting.[1]
This ensures stoichiometry is calculated based on a homogeneous bulk.[1]

Full Solidification: Alternatively, store at

to ensure it is a hard solid before weighing. Note: Condensation risk is high when moving
from cold to warm; see Section 4.

PPE Selection: The Nitrile Dilemma
While nitrile gloves are standard, organic nitriles (like acetonitrile) can permeate nitrile rubber.

[1] Although pyrazine carbonitrile is larger and less volatile than acetonitrile, cross-

contamination is a risk.[1]

Standard Handling: Double-gloving with Nitrile (minimum 5 mil) is acceptable for incidental

splash protection. Change outer glove immediately upon contact.[1][4]

High Exposure/Stock Prep: Use Laminate (Silver Shield/4H) gloves or Butyl Rubber gloves.

These provide superior permeation resistance against aromatic nitriles.[1]

Part 4: Storage Protocol
The primary degradation pathway for pyrazine carbonitriles is the hydrolysis of the cyano group

to an amide (Pyrazinamide) and subsequently to the carboxylic acid.[1] This reaction is

catalyzed by moisture, acid/base traces, and heat.[1]

Storage Decision Tree
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Received Pyrazine Carbonitrile

Check Manufacturer Seal
(Is it intact?)

Long-Term Storage
(> 1 Month)

Yes

Active Use
(< 1 Month)

No

Temp: 2-8°C (Refrigerated)
Atmosphere: Inert Gas (Argon/N2)

Container: Tightly Sealed Glass

Temp: 20-25°C (Ambient)
*Protect from Light*

*Desiccator Recommended*

CRITICAL: Allow to warm to RT
before opening to prevent

condensation (Hydrolysis Risk)

Before Use

Click to download full resolution via product page

Figure 1: Decision logic for storage conditions to minimize hydrolytic degradation.

Key Directives:

Inert Atmosphere: For long-term storage, backfill the headspace with Argon or Nitrogen.[1]

Oxygen is less of a concern than moisture, but inert gas usually excludes both.[1]

Temperature: Store at

. This keeps the material solid and slows hydrolysis kinetics.[1]

Light Protection: Pyrazines can undergo photodegradation.[1] Store in amber vials or wrap

containers in foil.
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Part 5: Degradation & Quality Control (QC)
Researchers must validate the purity of stored material, especially if the container has been

opened multiple times.[1] The formation of Pyrazinamide is the "canary in the coal mine" for

degradation.[1]

Degradation Pathway[1]

2-Pyrazinecarbonitrile
(Active Reagent)

Pyrazinamide
(Primary Impurity)

+ H2O
(Hydrolysis) Pyrazinecarboxylic Acid

(Secondary Impurity)

+ H2O
(Further Hydrolysis)

Click to download full resolution via product page

Figure 2: Hydrolytic degradation pathway.[1] The conversion to Pyrazinamide is the primary

stability risk.[1]

QC Protocol: HPLC Method
A simple reverse-phase HPLC method can separate the nitrile from the amide.[1]

Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

,

.[1]

Mobile Phase: Isocratic 10 mM Ammonium Acetate (pH 5.0) : Acetonitrile (

).

Rationale: The nitrile is less polar than the amide and will elute later.[1]

Detection: UV at 268 nm (Pyrazine absorption maximum).

Acceptance Criteria:

Pyrazinecarbonitrile > 98.0% (Area %).[1]
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Pyrazinamide < 0.5%.[1]

Part 6: Synthesis & Reaction Setup Workflow
When using pyrazine carbonitrile as a starting material (e.g., for nucleophilic aromatic

substitution or nitrile reduction), moisture control is paramount.[1]

Step-by-Step Protocol:

Equilibration: Remove the container from

storage. Wait 30 minutes for it to reach room temperature before opening.

Why? Opening a cold bottle introduces atmospheric moisture, which condenses on the

hygroscopic solid/liquid, initiating hydrolysis.[1]

Weighing:

If liquid (

): Use a glass Pasteur pipette to transfer to a tared vial.

If solid (

): Use a stainless steel spatula.

Solvent Selection: Use anhydrous solvents (DMF, DMSO, MeOH) if the subsequent reaction

is moisture-sensitive.[1]

Inerting: Purge the reaction vessel with Nitrogen/Argon.

Waste Disposal:

Segregate as "Organic Waste - Nitriles/Cyanides".[1]

Do not mix with strong acids (risk of HCN evolution, though low with aromatic nitriles, it is

a best-practice safety margin).

Clean spills with 10% bleach solution to oxidize any residues before general cleanup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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